3-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-5-amine

• IUPAC Name: 5-methyl-2-[5-(trifluoromethyl)pyridin-2-yl]pyrazol-3-amine
• InChI: InChI=1S/C10H9F3N4/c1-6-4-8(14)17(16-6)9-3-2-7(5-15-9)10(11,12)13/h2-5H,14H2,1H3
• InChI Key: KSEPDTCKJCJYGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N)C2=NC=C(C=C2)C(F)(F)F
• Molecular Formula: C10H9F3N4
• Molecular Weight: 242.20 g/mol

Description

“3-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-5-amine” is a chemical compound that belongs to the class of trifluoromethylpyridines (TFMP). TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

TFMP derivatives have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. The researchers explain that this is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine.

Physical And Chemical Properties Analysis

The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Scientific Research Applications

Synthesis and Environmental Applications

A novel approach in synthesizing pyrazolo[3,4-b]pyridine derivatives utilizes 3-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-5-amine. This process offers several benefits like mild reaction conditions, high yields, and an environmentally benign procedure (Shi et al., 2010).

Development of Anticancer Agents

In the field of medicinal chemistry, novel alkyl amide functionalized trifluoromethyl substituted pyrazolo[3,4-b]pyridine derivatives have been synthesized starting from a compound related to 3-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-5-amine. These compounds have shown promising anticancer activity against several cancer cell lines (Chavva et al., 2013).

Advancements in Organic Synthesis

In organic synthesis, this compound has been effectively used in the synthesis of various derivatives. For instance, it has been utilized in the preparation of pyridine-pyrimidines and their bis-derivatives under microwave irradiation and solvent-free conditions, highlighting its versatility in chemical synthesis (Rahmani et al., 2018).

Application in Electroluminescence and OLEDs

A significant application in the field of materials science is the synthesis of pyrazol-pyridine ligands for orange-red iridium (III) complexes. These complexes have been utilized in organic light-emitting devices (OLEDs), demonstrating the potential of this compound in advanced electronic applications (Su et al., 2021).

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. To develop compounds with unique biological properties, hydrogen is commonly replaced with fluorine.

Safety and Hazards

While specific safety and hazard information for “3-methyl-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-5-amine” is not available, it’s important to note that similar compounds can be harmful if swallowed, harmful in contact with skin, and may cause respiratory irritation.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. The researchers guide the readers through the different synthetic methods for introducing TFMP groups within the structures of other molecules.